
Preparation of BMT-145027 Stock Solution in
DMSO: An Application Note and Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BMT-145027

Cat. No.: B2848523 Get Quote

For research use only. Not for use in diagnostic procedures.

Abstract
This document provides a detailed protocol for the preparation of a stock solution of BMT-
145027 in dimethyl sulfoxide (DMSO). BMT-145027 is a positive allosteric modulator of the

metabotropic glutamate receptor 5 (mGluR5) and is a valuable tool for research in

neuroscience and drug development.[1][2][3] Proper preparation and storage of the stock

solution are critical for ensuring the accuracy and reproducibility of experimental results. This

guide outlines the necessary materials, a step-by-step procedure for solubilization, and

recommendations for storage to maintain the compound's stability.

Physicochemical Properties of BMT-145027
A summary of the key physicochemical properties of BMT-145027 is provided in the table

below. This information is essential for accurate calculations and preparation of the stock

solution.
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Property Value Reference

Molecular Formula C₂₃H₁₄ClF₃N₄ [1][4]

Molecular Weight 438.83 g/mol

CAS Number 2018282-44-3

Appearance Light yellow to yellow solid

Solubility in DMSO
2 - 4.35 mg/mL (approximately

4.56 - 9.91 mM)

Experimental Protocol: Preparation of a 10 mM BMT-
145027 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BMT-145027 in DMSO.

Researchers should adjust the concentration based on their specific experimental needs and

the solubility limits of the compound.

Materials:

BMT-145027 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat

Procedure:
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Equilibrate BMT-145027: Before opening, allow the vial of BMT-145027 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of

moisture, which can affect the stability and solubility of the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

BMT-145027 required using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 438.83 g/mol / 1000 = 4.3883 mg

Weigh BMT-145027: On a calibrated analytical balance, carefully weigh out the calculated

mass of BMT-145027 into a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the BMT-145027 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound:

Tightly cap the tube and vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15

minutes. Gentle warming (up to 37°C) can also aid in solubilization.

Visually inspect the solution to ensure that all solid material has dissolved and the solution

is clear.

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

it is recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20

µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots of the BMT-145027 stock solution at -20°C or -80°C for long-term

storage. When stored properly, the solution in DMSO should be stable for several months.
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Workflow for BMT-145027 Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of the BMT-145027 stock

solution.
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Caption: Workflow for the preparation of BMT-145027 stock solution in DMSO.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling BMT-145027 and DMSO.

Handle BMT-145027 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Avoid direct contact

with the skin. If contact occurs, wash the affected area immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for BMT-145027 for comprehensive safety information.

Conclusion
This application note provides a standardized protocol for the preparation of BMT-145027 stock

solutions in DMSO, designed to ensure the integrity and efficacy of the compound in research

applications. Adherence to these guidelines for calculation, solubilization, and storage will

contribute to the generation of reliable and reproducible experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of BMT-145027 Stock Solution in DMSO:
An Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848523#how-to-prepare-bmt-145027-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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